Simvastatin Acyl-β-D-glucuronide
Simvastatin Acyl-β-D-glucuronide
Brand Name:
Vulcanchem
CAS No.:
463962-56-3
VCID:
VC0023395
InChI:
InChI=1S/C31H48O12/c1-6-31(4,5)30(40)41-21-12-15(2)11-17-8-7-16(3)20(23(17)21)10-9-18(32)13-19(33)14-22(34)42-29-26(37)24(35)25(36)27(43-29)28(38)39/h7-8,11,15-16,18-21,23-27,29,32-33,35-37H,6,9-10,12-14H2,1-5H3,(H,38,39)/t15-,16-,18+,19+,20-,21-,23-,24?,25+,26?,27?,29-/m0/s1
SMILES:
CCC(C)(C)C(=O)OC1CC(C=C2C1C(C(C=C2)C)CCC(CC(CC(=O)OC3C(C(C(C(O3)C(=O)O)O)O)O)O)O)C
Molecular Formula:
C₃₁H₄₈O₁₂
Molecular Weight:
612.71
Simvastatin Acyl-β-D-glucuronide
CAS No.: 463962-56-3
Reference Standards
VCID: VC0023395
Molecular Formula: C₃₁H₄₈O₁₂
Molecular Weight: 612.71
| CAS No. | 463962-56-3 |
|---|---|
| Product Name | Simvastatin Acyl-β-D-glucuronide |
| Molecular Formula | C₃₁H₄₈O₁₂ |
| Molecular Weight | 612.71 |
| IUPAC Name | (3R,6R)-6-[(3R,5R)-7-[(1S,2S,6R,8S,8aR)-8-(2,2-dimethylbutanoyloxy)-2,6-dimethyl-1,2,6,7,8,8a-hexahydronaphthalen-1-yl]-3,5-dihydroxyheptanoyl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C31H48O12/c1-6-31(4,5)30(40)41-21-12-15(2)11-17-8-7-16(3)20(23(17)21)10-9-18(32)13-19(33)14-22(34)42-29-26(37)24(35)25(36)27(43-29)28(38)39/h7-8,11,15-16,18-21,23-27,29,32-33,35-37H,6,9-10,12-14H2,1-5H3,(H,38,39)/t15-,16-,18+,19+,20-,21-,23-,24?,25+,26?,27?,29-/m0/s1 |
| SMILES | CCC(C)(C)C(=O)OC1CC(C=C2C1C(C(C=C2)C)CCC(CC(CC(=O)OC3C(C(C(C(O3)C(=O)O)O)O)O)O)O)C |
| Synonyms | 1-[(βR,δR,1S,2S,6R,8S,8aR)-8-(2,2-Dimethyl-1-oxobutoxy)-1,2,6,7,8,8a-hexahydro-β,δ-dihydroxy-2,6-dimethyl-1-naphthaleneheptanoate] β-D-Glucopyranuronic Acid; |
| PubChem Compound | 46782919 |
| Last Modified | Nov 11 2021 |
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